Cas no 12055-62-8 (Holmium(III) oxide)

Holmium(III) oxide (Ho₂O₃) is a high-purity rare earth compound with a cubic crystal structure, known for its exceptional thermal and chemical stability. It exhibits strong paramagnetic properties, making it valuable in specialized magnetic and optical applications. The oxide is highly insoluble in water but soluble in acids, facilitating its use in synthetic chemistry. Its sharp absorption peaks in the visible and near-infrared spectra are leveraged in laser and glass doping to achieve precise wavelength control. Ho₂O₃ is also employed in nuclear reactors as a neutron absorber due to its high neutron capture cross-section. Its consistent purity (>99.9%) ensures reliable performance in research and industrial settings.
Holmium(III) oxide structure
Holmium(III) oxide structure
Product Name:Holmium(III) oxide
CAS No:12055-62-8
MF:H2HoO
MW:182.945593357086
MDL:MFCD00011053
CID:48753
PubChem ID:24883152
Update Time:2025-06-07

Holmium(III) oxide Chemical and Physical Properties

Names and Identifiers

    • Holmium(III) oxide
    • HolmiumoxideREOwhitepowder
    • HOLMIUM OXIDE
    • Ho2O3
    • UV-VIS STANDARD 6
    • UV-VIS STANDARD 6: HOLMIUM OXIDE SOLUTION
    • HOLMIUM(+3)OXIDE
    • HOLMIUM OXIDE, 99.99% (RE Element base)
    • Holmium(III) oxide, REacton (REO)
    • Holmium (III) oxide 99.9%
    • MDL： MFCD00011053
    • Inchi： 1S/Ho.H2O/h;1H2
    • InChI Key： UAVMDGSDCPGMMN-UHFFFAOYSA-N
    • SMILES： [Ho].O

Computed Properties

  • Exact Mass: 377.845
  • Monoisotopic Mass: 377.845
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 3

Experimental Properties

  • Color/Form: Light yellow or yellow powder, which belongs to the structure of scandium oxide of equiaxed system.
  • Density: 1.097 g/mL at 25 °C
  • Melting Point: 2330 °C (lit.)
  • Solubility: DMSO（略微加热）、甲醇（略微加热）、水（略微加热）
  • Water Partition Coefficient: Insoluble in water. Soluble in perchloric acids.
  • Stability/Shelf Life: Stable, but may be air or moisture sensitive. Incompatible with strong acids.
  • LogP: -0.35640
  • Merck: 14,4727
  • Color/Form: 5 wt. % in H2O
  • Sensitiveness: Sensitive to humidity
  • Solubility: Insoluble in water, soluble in acid.

Holmium(III) oxide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22;S24/25
  • FLUKA BRAND F CODES：3-10-23
  • TSCA：Yes
  • Storage Condition：Storage temperature: no restrictions.

Holmium(III) oxide Customs Data

  • HS CODE：2846 90 20

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Holmium(III) oxide Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:12055-62-8)Holmium Oxide
Order Number:sfd564
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:12055-62-8)Holmium(III)oxide
Order Number:LE17034;LE18928779
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:12055-62-8)Holmium Oxide
sfd564
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:12055-62-8)Holmium(III)oxide
LE17034;LE18928779
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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